3-(1-chloroethyl)pyridazine hydrochloride
Description
Synthesis Analysis
The synthesis of pyridazine derivatives, including 3-(1-chloroethyl)pyridazine hydrochloride, often involves [3 + n] cycloaddition reactions . These reactions represent one of the most important and efficient tools in the synthesis of heterocyclic rings . They consist of the addition of a multiple bond dipolarophile to a three-atom component system (TACS) .Molecular Structure Analysis
The pyridazine ring, which is a key part of the 3-(1-chloroethyl)pyridazine hydrochloride molecule, is endowed with unique physicochemical properties . These include weak basicity, a high dipole moment that subtends π-π stacking interactions, and robust, dual hydrogen-bonding capacity . These properties can be of importance in drug-target interactions .Chemical Reactions Analysis
Pyridazine derivatives, including 3-(1-chloroethyl)pyridazine hydrochloride, have been found to exhibit a wide range of chemical reactions . In particular, [3 + n] cycloaddition reactions have been extensively studied . The stereochemistry and regiochemistry of these cycloaddition reactions have been discussed in the literature .Physical And Chemical Properties Analysis
3-(1-chloroethyl)pyridazine hydrochloride is known for its unique physical and chemical properties. These properties have made it an attractive compound for various fields of research and industry.Future Directions
Pyridazine derivatives, including 3-(1-chloroethyl)pyridazine hydrochloride, have potential applications in medicinal chemistry and optoelectronics . Future research may focus on exploring these applications further, as well as developing new synthesis methods and studying the compound’s properties in more detail .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1-chloroethyl)pyridazine hydrochloride involves the reaction of 3-hydrazinopyridazine with 1-chloroethane in the presence of hydrochloric acid.", "Starting Materials": [ "3-hydrazinopyridazine", "1-chloroethane", "hydrochloric acid" ], "Reaction": [ "To a solution of 3-hydrazinopyridazine in ethanol, add hydrochloric acid and stir.", "Slowly add 1-chloroethane dropwise to the reaction mixture while stirring.", "Heat the reaction mixture at reflux for several hours.", "Cool the reaction mixture and filter the precipitated product.", "Wash the product with ethanol and dry under vacuum to obtain 3-(1-chloroethyl)pyridazine hydrochloride." ] } | |
CAS RN |
2648948-01-8 |
Product Name |
3-(1-chloroethyl)pyridazine hydrochloride |
Molecular Formula |
C6H8Cl2N2 |
Molecular Weight |
179 |
Purity |
90 |
Origin of Product |
United States |
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